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Compound of Interest

Compound Name: GT-2016

Cat. No.: B15611745 Get Quote

Essential Safety and Handling Guide for GT-2016
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of GT-2016 (CAS No. 152241-24-2). The following procedural guidance is intended to

ensure a safe laboratory environment and proper management of this chemical agent.

Chemical and Physical Properties
GT-2016 is a potent and selective histamine H3 receptor antagonist.[1] As a biologically active

small molecule, it should be handled with care. The following table summarizes its key

quantitative data.
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Property Value Source

Chemical Name

5-Cyclohexyl-1-[4-(1H-

imidazol-5-yl)-1-piperidinyl]-1-

pentanone

R&D Systems, Cayman

Chemical

CAS Number 152241-24-2
R&D Systems, Cayman

Chemical

Molecular Formula C₁₉H₃₁N₃O
R&D Systems, Cayman

Chemical

Molecular Weight 317.47 g/mol R&D Systems

Purity ≥98%
R&D Systems, Cayman

Chemical

Appearance Crystalline solid Cayman Chemical

Storage Store at -20°C
R&D Systems, Cayman

Chemical

Solubility
Soluble to 100 mM in DMSO

and ethanol
R&D Systems

Biological Activity
High affinity H3 receptor

antagonist (Ki = 43.8 nM)

R&D Systems, Cayman

Chemical

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for GT-2016 is not publicly available, the nature of

the compound (a potent, biologically active powder) necessitates stringent safety protocols.

The following PPE is mandatory when handling GT-2016.
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Equipment Specification Rationale

Gloves Nitrile, powder-free
Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Lab Coat Standard, full-length
Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

Avoids inhalation of the

powdered compound. If

weighing outside a hood, an

N95-rated respirator may be

necessary.

Operational Plans: Handling and Experimental
Protocols
Handling:

Always handle GT-2016 in a well-ventilated area, preferably within a certified chemical fume

hood, to minimize inhalation risk.

Avoid direct contact with skin, eyes, and clothing.

Prevent dust formation when handling the solid form.

Wash hands thoroughly after handling.

Cayman Chemical advises that the material should be considered hazardous until further

information becomes available. Do not ingest, inhale, get in eyes, on skin, or on clothing.

Experimental Protocol: Preparation of a Stock Solution

The following is a general protocol for preparing a stock solution of GT-2016.
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Acclimatization: Allow the vial of solid GT-2016 to warm to room temperature before opening

to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the crystalline

solid.

Solubilization: Add the appropriate volume of solvent (e.g., DMSO or ethanol) to the solid.

GT-2016 is soluble up to 100 mM in these solvents.

Mixing: Vortex or sonicate the solution as needed to ensure the compound is fully dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C.

Experimental Workflow: Stock Solution Preparation

Acclimate vial to room temperature

Weigh solid GT-2016 in fume hood

Add appropriate solvent (e.g., DMSO)

Vortex/sonicate to dissolve

Store stock solution at -20°C

Click to download full resolution via product page
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Caption: Workflow for preparing a stock solution of GT-2016.

Disposal Plan
All waste containing GT-2016, including empty vials, contaminated PPE, and solutions, must

be treated as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed container labeled "Hazardous Chemical Waste."

Liquid Waste: Collect in a sealed, properly labeled waste container. Do not mix with

incompatible waste streams.

Disposal: All waste must be disposed of through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

Signaling Pathway and Logical Relationships
GT-2016 is a selective antagonist of the histamine H3 receptor. This receptor is primarily found

in the central nervous system and acts as an autoreceptor on histaminergic neurons, inhibiting

the release of histamine. By blocking this receptor, GT-2016 increases the release of histamine

and other neurotransmitters, which is why it has been investigated for its stimulant and

nootropic effects.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15611745?utm_src=pdf-body
https://www.benchchem.com/product/b15611745?utm_src=pdf-body
https://www.benchchem.com/product/b15611745?utm_src=pdf-body
https://www.benchchem.com/product/b15611745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of GT-2016 Action

GT-2016

Histamine H3 Receptor
(Autoreceptor)

antagonizes

Histaminergic Neuron

inhibits

Histamine Release

leads to

Click to download full resolution via product page

Caption: GT-2016 antagonizes the H3 receptor, preventing self-inhibition of histamine release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15611745#personal-protective-equipment-for-
handling-gt-2016]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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